Cas no 1642801-68-0 (6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one)
![6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one structure](https://www.kuujia.com/scimg/cas/1642801-68-0x500.png)
6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-1,3,3-trimethyl-1,3-dihydro-2H-pyrrolo[3,2-c]pyridin-2-one
- 6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one
-
- Inchi: 1S/C10H11ClN2O/c1-10(2)6-5-12-8(11)4-7(6)13(3)9(10)14/h4-5H,1-3H3
- InChI Key: SBMQJHIIQHMWNR-UHFFFAOYSA-N
- SMILES: C1=NC(Cl)=CC2N(C)C(=O)C(C)(C)C1=2
6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2187-5G |
6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one |
1642801-68-0 | 95% | 5g |
¥ 17,285.00 | 2023-04-14 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2187-250MG |
6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one |
1642801-68-0 | 95% | 250MG |
¥ 2,310.00 | 2023-04-14 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2187-100MG |
6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one |
1642801-68-0 | 95% | 100MG |
¥ 1,445.00 | 2023-04-14 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2187-250.0mg |
6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one |
1642801-68-0 | 95% | 250.0mg |
¥2308.0000 | 2024-07-24 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2187-5.0g |
6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one |
1642801-68-0 | 95% | 5.0g |
¥17273.0000 | 2024-07-24 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2187-1.0g |
6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one |
1642801-68-0 | 95% | 1.0g |
¥5757.0000 | 2024-07-24 | |
Ambeed | A979891-1g |
6-Chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one |
1642801-68-0 | 97% | 1g |
$1247.0 | 2024-04-23 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2187-500.0mg |
6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one |
1642801-68-0 | 95% | 500.0mg |
¥3838.0000 | 2024-07-24 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2187-500MG |
6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one |
1642801-68-0 | 95% | 500MG |
¥ 3,841.00 | 2023-04-14 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2187-1G |
6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one |
1642801-68-0 | 95% | 1g |
¥ 5,761.00 | 2023-04-14 |
6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one Related Literature
-
Xiaoyu Qiu,Gengtao Fu,Yue Zhao,Yawen Tang,Yu Chen,Tianhong Lu J. Mater. Chem. A, 2013,1, 14874-14878
-
Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
-
Krešimir Molčanov,Marijana Jurić,Biserka Kojić-Prodić Dalton Trans., 2013,42, 15756-15765
-
Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
-
Fei Song,Zhaoshuang Li,Puyou Jia,Meng Zhang,Caiying Bo,Guodong Feng,Lihong Hu,Yonghong Zhou J. Mater. Chem. A, 2019,7, 13400-13410
Additional information on 6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one
Recent Advances in the Study of 6-Chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one (CAS: 1642801-68-0)
The compound 6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one (CAS: 1642801-68-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is of particular interest for its role as a building block in the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, focusing on its pharmacological properties and mechanisms of action.
A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as an inhibitor of protein kinases involved in inflammatory pathways. The researchers synthesized a series of derivatives based on the 6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one scaffold and evaluated their inhibitory activity against key kinases. The results demonstrated promising selectivity and potency, with one derivative showing IC50 values in the nanomolar range, suggesting its potential as a lead compound for anti-inflammatory drug development.
Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's application in oncology. The research team utilized computational modeling and in vitro assays to assess its interactions with cancer-related targets. Their findings indicated that 6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one exhibits a unique binding mode with certain oncogenic proteins, highlighting its potential as a scaffold for designing targeted cancer therapies. Further optimization of the compound's pharmacokinetic properties is underway to enhance its bioavailability and efficacy.
In addition to its therapeutic potential, the synthetic accessibility of 6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one has been a focus of recent research. A 2024 paper in Organic Process Research & Development detailed an improved synthetic route for the compound, emphasizing scalability and cost-effectiveness. The new methodology employs greener solvents and catalytic conditions, aligning with the pharmaceutical industry's push toward sustainable practices. This advancement is expected to facilitate broader adoption of the compound in drug discovery programs.
Looking ahead, researchers are optimistic about the continued exploration of 6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one and its derivatives. Its versatile chemical structure and demonstrated bioactivity make it a valuable candidate for further investigation in multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications.
1642801-68-0 (6-chloro-1,3,3-trimethyl-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one) Related Products
- 2138094-56-9(6-bromo-2-cyano-1-benzothiophene-3-sulfonamide)
- 1005078-32-9(<br>3-(4-Carbamoyl-piperidine-1-carbonyl)-7-oxa-bicyclo[2.2.1]hept-5-ene-2-carb oxylic acid)
- 894013-49-1(N'-(2,6-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide)
- 2680718-50-5(tert-butyl N-4-(2-bromophenoxy)-3-chlorophenylcarbamate)
- 2224190-91-2(5-[(2,4-Dimethyl-1,3-thiazol-5-yl)sulfonyl]-1,2,5-dithiazepane)
- 2230780-65-9(IL-17A antagonist 3)
- 2649046-40-0(1-Bromo-4-(isocyanatomethyl)-2-methylbenzene)
- 1807249-40-6(Methyl 2-cyano-3-trifluoromethoxy-5-(trifluoromethylthio)benzoate)
- 1481136-43-9(1-[(2-hydroxyphenyl)methyl]pyrrolidine-3-carboxylic acid)
- 1782249-70-0(2-Thiophenecarboxylic acid, 5-bromo-3-(1-methylethyl)-)
